Cas no 941984-09-4 (N'-2-(4-chlorophenyl)ethyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide)

• Product Name: N'-2-(4-chlorophenyl)ethyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide
• CAS No: 941984-09-4
• MF: C₁₈H₁₇ClN₂O₄
• MW: 360.791583776474
• CID: 5503101
• Update Time: 2025-10-13

N'-2-(4-chlorophenyl)ethyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)ethyl]-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)oxamide
• N'-2-(4-chlorophenyl)ethyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide

• Inchi： 1S/C18H17ClN2O4/c19-13-3-1-12(2-4-13)7-8-20-17(22)18(23)21-14-5-6-15-16(11-14)25-10-9-24-15/h1-6,11H,7-10H2,(H,20,22)(H,21,23)
• InChI Key： QWGVCOIUPNNWKX-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(Cl)C=C1)(=O)C(NC1=CC=C2OCCOC2=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-chlorophenyl)ethyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide

Compound CAS No 941984-09-4: N'-2-(4-Chlorophenyl)ethyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide

The compound CAS No 941984-09-4, also known as N'-2-(4-chlorophenyl)ethyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of this compound is characterized by a benzodioxin ring system, which is a fused bicyclic structure consisting of a benzene ring and a dioxane ring. The presence of the chlorophenyl group adds to the molecule's complexity and functionality, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of this compound is its ethanediamide functional group. This group plays a critical role in determining the molecule's reactivity and bioavailability. Research has shown that ethanediamide-containing compounds can exhibit strong binding affinities to various protein targets, making them ideal candidates for drug discovery programs.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed potential interactions with key enzymes involved in metabolic pathways, suggesting its potential role in treating metabolic disorders.

Moreover, the compound has shown promising results in preclinical studies targeting neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with amyloid-beta plaques has positioned it as a potential candidate for further clinical investigation.

In conclusion, CAS No 941984-09-4 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its versatile functional groups, makes it a valuable tool for researchers exploring novel therapeutic interventions.